Cas no 350988-48-6 (Methyl 2-amino-5-benzylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-benzylthiophene-3-carboxylate
• CAS No: 350988-48-6
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD01922019
• CID: 1067932
• PubChem ID: 903831
• Update Time: 2025-09-20

Methyl 2-amino-5-benzylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-benzylthiophene-3-carboxylate
• YKXDEESISYXCCS-UHFFFAOYSA-N
• MFCD01922019
• 2-Amino-5-benzylthiophene-3-carboxylic acid methyl ester
• F53533
• methyl 2-amino-5-benzyl-3-thiophenecarboxylate
• SCHEMBL1564819
• STK348722
• 2-amino-5-benzyl-thiophene-3-carboxylic acid methyl ester
• Oprea1_804196
• BBL016139
• AK-968/13779212
• CS-0214711
• DB-297850
• EN300-187421
• 350988-48-6
• VS-05165
• Methyl 2-amino-5-benzyl-thiophene-3-carboxylate
• AKOS000304243
• ALBB-001962

• MDL： MFCD01922019
• Inchi： 1S/C13H13NO2S/c1-16-13(15)11-8-10(17-12(11)14)7-9-5-3-2-4-6-9/h2-6,8H,7,14H2,1H3
• InChI Key： YKXDEESISYXCCS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C=C1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Methyl 2-amino-5-benzylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives